![molecular formula C6H4BrNO B016785 6-Bromonicotinaldehyde CAS No. 149806-06-4](/img/structure/B16785.png)
6-Bromonicotinaldehyde
Overview
Description
6-Bromonicotinaldehyde (6-BN) is an aldehyde compound with a chemical formula of C7H5BrO. It is a colorless to yellowish liquid with a characteristic aromatic odor. 6-BN is found naturally in certain essential oils, such as orange, lemon, and bergamot. It is also produced synthetically in the laboratory. 6-BN has a variety of applications in scientific research, including its use as a chemical reagent, a biochemical marker, and a fluorescent probe.
Scientific Research Applications
Chemical Research : It is used for its ability to produce the expected product and for the study of oxidation products from air exposure (Zingales, Moore, Goetz, & Padgett, 2016).
Synthesis of Anthyridine Derivatives : This compound can be utilized in the synthesis of anthyridine derivatives, which have various applications in chemistry (Carboni, Settimo, & Segnini, 1969).
Nucleoside Analogue Synthesis : 6-Bromopurine nucleosides, derived from similar compounds, are used for synthesizing nucleoside analogues, which have potential applications as biochemical tools or new therapeutics (Véliz & Beal, 2001).
Crosslinking Agents for Nucleic Acids : Compounds like 6-bromo-5,5-dimethoxyhexanohydrazide show promise as blocking agents for nucleic acids, useful for mapping and characterizing viral genomes (Summerton & Bartlett, 1978).
Biological Applications : 6-Bromonicotinaldehyde-based coordination complexes find applications in biological contexts, ranging from imaging to therapeutics (Gill & Thomas, 2012).
Photoremovable Protecting Group for Aldehydes and Ketones : Bhc-diol, derived from 6-Bromo-4-(1,2-dihydroxyethyl)-7-hydroxycoumarin, is used as a photoremovable protecting group under simulated physiological conditions (Lu, Fedoryak, Moister, & Dore, 2003).
Cellulose Derivative Synthesis : The compound aids in the synthesis of regioselectively brominated cellulose esters, enhancing cellulose chemistry applications (Fox & Edgar, 2011).
Monobromination of Aromatics : It plays a role in the highly regioselective nuclear bromination of activated aromatic and heteroaromatic compounds (Ganguly, De, & Dutta, 2005).
Ligand Materials for OLED Dopants : 6-(2,4-difluorophenyl)nicotinamide, a related compound, is used as ligand material for blue phosphorescent OLED dopants (Yuyan, 2014).
Hydrogen Transfer and Enzyme Inhibition : Derivatives like Nbr8ADP+ and io3PdADP+ are active in hydrogen transfer and as inhibitors for certain enzymes (Abdallah et al., 1979).
Antibacterial Activity : 6-OH-BDE-47, a related bromine compound, shows potent antibacterial activity through enzyme inhibition (Peng et al., 2016).
Cytotoxicity and Antibacterial Activity : Matemone, a bromine-containing compound, demonstrates mild cytotoxicity against cancer cell lines and marginal antibacterial activity (Carletti, Banaigs, & Amade, 2000).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
6-Bromonicotinaldehyde is a biochemical reagent that can be used as a biological material or organic compound for life science related research .
Mode of Action
It is used as an intermediate in the synthesis of other compounds , suggesting that its primary role may be as a building block in chemical reactions rather than having a direct mode of action on biological targets.
Biochemical Pathways
As an intermediate in chemical synthesis, it may be involved in various biochemical reactions depending on the specific compounds being synthesized .
Result of Action
As a biochemical reagent and intermediate in chemical synthesis, its primary role may be in facilitating the synthesis of other compounds .
Action Environment
It is known that it should be stored at 4°c under nitrogen, and in solvent, it can be stored at -80°c for 6 months or at -20°c for 1 month .
Properties
IUPAC Name |
6-bromopyridine-3-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4BrNO/c7-6-2-1-5(4-9)3-8-6/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVUKGNBRJFTFNJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1C=O)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4BrNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70472119 | |
Record name | 6-Bromonicotinaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70472119 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
149806-06-4 | |
Record name | 6-Bromo-3-pyridinecarboxaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=149806-06-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-Bromonicotinaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70472119 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-bromo-5-formylpyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: Why is 6-bromonicotinaldehyde a significant compound in the synthesis of fusaric acid?
A1: this compound serves as a crucial building block in the concise total synthesis of fusaric acid []. Its structure allows for the strategic introduction of the pyridine ring and aldehyde functionality, which are essential components of the fusaric acid molecule. The bromine atom acts as a handle for further functionalization, enabling the construction of the complete fusaric acid structure through subsequent chemical reactions. This approach, utilizing this compound, offers a practical and efficient route for the synthesis of fusaric acid and its analogs.
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